Cas no 1805188-95-7 (4-Bromo-2-cyano-6-formylbenzoic acid)

• Product Name: 4-Bromo-2-cyano-6-formylbenzoic acid
• CAS No: 1805188-95-7
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735435
• CID: 4706736
• Update Time: 2025-05-19

4-Bromo-2-cyano-6-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-6-formylbenzoic acid

• MDL： MFCD28735435
• Inchi： 1S/C9H4BrNO3/c10-7-1-5(3-11)8(9(13)14)6(2-7)4-12/h1-2,4H,(H,13,14)
• InChI Key： UOLOJVICXTZJGF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)O)=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 78.2

Additional information on 4-Bromo-2-cyano-6-formylbenzoic acid

4-Bromo-2-cyano-6-formylbenzoic Acid (CAS No. 1805188-95-7): An Overview of Its Structure, Properties, and Applications

4-Bromo-2-cyano-6-formylbenzoic acid (CAS No. 1805188-95-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This comprehensive overview aims to provide a detailed analysis of the compound's structure, physical and chemical properties, synthesis methods, and its role in current research and development.

Chemical Structure and Properties

The molecular formula of 4-bromo-2-cyano-6-formylbenzoic acid is C₉H₄BrNO₃, with a molecular weight of approximately 244.03 g/mol. The compound features a benzene ring substituted with a bromine atom at the 4-position, a cyano group at the 2-position, and a formyl group at the 6-position. Additionally, there is a carboxylic acid group attached to the benzene ring. This combination of functional groups imparts unique chemical properties to the molecule.

The presence of the bromine atom makes the compound highly reactive in various substitution reactions, while the cyano group can undergo hydrolysis to form an amide or reduction to form an amine. The formyl group is highly reactive and can participate in condensation reactions, making it useful in the synthesis of more complex organic molecules. The carboxylic acid group adds acidity to the molecule, enabling it to participate in esterification and amidation reactions.

Synthesis Methods

The synthesis of 4-bromo-2-cyano-6-formylbenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the sequential functionalization of a substituted benzene ring. For instance, starting from 4-bromobenzoic acid, the introduction of the cyano group can be achieved via a nitrile substitution reaction using an appropriate reagent such as cyanogen bromide or an equivalent cyanating agent. The formyl group can then be introduced through a Vilsmeier-Haack reaction or a similar formylation method.

An alternative approach involves starting from a more complex precursor molecule that already contains some of the desired functional groups. For example, 4-bromo-2-cyanobenzoic acid can be synthesized first by reacting 4-bromobenzoic acid with cyanogen bromide under suitable conditions. Subsequently, the formyl group can be introduced through a formylation reaction using dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

Applications in Research and Development

4-Bromo-2-cyano-6-formylbenzoic acid has found applications in various areas of research and development due to its versatile chemical properties. In pharmaceutical research, the compound serves as an important intermediate in the synthesis of novel drugs with potential therapeutic applications. For instance, recent studies have explored its use in the development of anticancer agents and anti-inflammatory drugs.

In materials science, 4-bromo-2-cyano-6-formylbenzoic acid has been investigated for its potential as a building block for advanced materials such as polymers and coordination complexes. The presence of multiple reactive functional groups allows for the design of materials with tailored properties for specific applications.

In chemical synthesis, the compound is used as a versatile reagent for constructing complex organic molecules. Its reactivity and functional group diversity make it an attractive choice for researchers working on new synthetic methodologies and catalytic processes.

Current Research Trends

The ongoing research on 4-bromo-2-cyano-6-formylbenzoic acid highlights its potential in several emerging areas. One notable trend is its use in the development of targeted drug delivery systems. By conjugating this compound with specific targeting ligands or nanoparticles, researchers aim to enhance the efficacy and reduce the side effects of therapeutic agents.

Another area of interest is its application in supramolecular chemistry. The ability to form stable complexes through non-covalent interactions makes it a valuable component in designing supramolecular assemblies with unique properties such as self-healing materials or stimuli-responsive systems.

In addition, recent studies have explored the use of 4-bromo-2-cyano-6-formylbenzoic acid in photocatalytic reactions. Its ability to absorb light and undergo photochemical transformations makes it a promising candidate for developing efficient photocatalysts for various applications, including water purification and energy conversion.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 4-bromo-2-cyano-6-formylbenzoic acid with appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper ventilation should be ensured when working with this compound to minimize exposure risks.

In conclusion, 4-bromo-2-cyano-6-formylbenzoic acid (CAS No. 1805188-95-7) is a versatile organic compound with significant potential in various fields of research and development. Its unique chemical structure and properties make it an important molecule for synthetic chemists, materials scientists, and pharmaceutical researchers alike. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.